Cas no 921797-80-0 (N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-fluorobenzamide)

• Product Name: N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-fluorobenzamide
• CAS No: 921797-80-0
• MF: C₂₀H₁₅FN₂O₃S
• MW: 382.408107042313
• CID: 6318982
• PubChem ID: 41645902
• Update Time: 2025-08-04

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-fluorobenzamide
• 921797-80-0
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-2-fluorobenzamide
• SR-01000911362
• SR-01000911362-1
• AKOS024631452
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2-fluorobenzamide
• F2252-0262

• Inchi： 1S/C20H15FN2O3S/c1-2-25-16-9-5-6-12-10-17(26-18(12)16)15-11-27-20(22-15)23-19(24)13-7-3-4-8-14(13)21/h3-11H,2H2,1H3,(H,22,23,24)
• InChI Key： WUKMJCLOMDKYKP-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC=2F)=O)=NC(=C1)C1=CC2C=CC=C(C=2O1)OCC

Computed Properties

• Exact Mass: 382.07874168g/mol
• Monoisotopic Mass: 382.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-fluorobenzamide

Comprehensive Overview of N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-fluorobenzamide (CAS No. 921797-80-0)

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-fluorobenzamide (CAS No. 921797-80-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining benzofuran, thiazole, and fluorobenzamide moieties, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets. The compound's CAS number 921797-80-0 serves as a critical identifier in scientific literature and regulatory documentation.

The molecular structure of N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-fluorobenzamide includes a 7-ethoxybenzofuran group linked to a thiazole ring, which is further connected to a 2-fluorobenzamide unit. This intricate architecture contributes to its distinctive physicochemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions. The presence of the ethoxy and fluoro substituents enhances its metabolic stability and binding affinity, key factors in drug discovery. Scientists often explore derivatives of this compound to optimize its pharmacokinetic profile for therapeutic use.

In recent years, N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-fluorobenzamide has been investigated for its potential role in modulating enzymatic activity and protein-protein interactions. Its thiazole component is known to exhibit antimicrobial and anti-inflammatory properties, while the benzofuran core is associated with neuroprotective effects. These attributes make it a versatile building block in medicinal chemistry. Current trends in research focus on its application in designing novel small-molecule inhibitors for treating chronic diseases, aligning with the growing demand for targeted therapies.

The synthesis of CAS 921797-80-0 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural verification. Given the rising interest in heterocyclic compounds, this molecule is frequently referenced in patents and academic papers exploring innovative synthetic routes. Its commercial availability through specialty chemical suppliers has facilitated broader accessibility for research institutions.

From an industrial perspective, N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-fluorobenzamide is categorized as a high-value intermediate in fine chemical production. The global market for such pharmaceutical intermediates is expanding, driven by increased R&D investments in oncology and neurology. Environmental and regulatory considerations also emphasize the need for sustainable synthesis methods, prompting studies on catalytic approaches to reduce waste generation. These developments resonate with the broader push toward green chemistry in the chemical industry.

Safety data for CAS 921797-80-0 indicates standard handling precautions, including the use of personal protective equipment (PPE) in laboratory settings. While not classified as hazardous under current guidelines, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed protocols, reflecting the compound's alignment with modern laboratory safety standards.

Looking ahead, N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-fluorobenzamide is poised to remain a focal point in interdisciplinary studies bridging chemistry and biology. Its structural complexity and functional versatility offer ample opportunities for innovation, particularly in the context of precision medicine and drug repurposing. As computational tools like AI-driven molecular modeling advance, the compound's potential applications may expand into unexplored therapeutic areas, reinforcing its relevance in contemporary scientific discourse.